Cas no 833446-65-4 (4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one)
833446-65-4 structure
Product Name:4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one
CAS No:833446-65-4
MF:C27H54O9
MW:522.712270259857
CID:673445
PubChem ID:71415660
Update Time:2025-04-19
4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one
- 1-[2-[2-[2-[2-[2-[2-(2-decoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propan-2-one
- 833446-65-4
- DTXSID00835071
-
- Inchi: 1S/C27H54O9/c1-3-4-5-6-7-8-9-10-11-29-12-13-30-14-15-31-16-17-32-18-19-33-20-21-34-22-23-35-24-25-36-26-27(2)28/h3-26H2,1-2H3
- InChI Key: KLZFNMUICDMPJX-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCOCCOCCOCC(C)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 522.37678330g/mol
- Monoisotopic Mass: 522.37678330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- Rotatable Bond Count: 32
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 90.9Ų
4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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